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Compound of Interest

Compound Name: Violuric acid

Cat. No.: B046308

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of
violuric acid monohydrate. The information is compiled and presented to be a valuable
resource for researchers, scientists, and professionals involved in drug development and
related fields. This document includes summarized quantitative data, detailed experimental
protocols, and visualizations to facilitate a comprehensive understanding of this compound.

General Properties

Violuric acid monohydrate, a derivative of barbituric acid, is an organic compound that
presents as a white to faint beige or off-white yellow crystalline powder.[1][2][3] It is odorless
and has attracted significant attention due to the formation of intensely colored salts with
various metal cations, a property that has led to its use as an analytical reagent.[1]

Quantitative Physical and Chemical Data

The key physical and chemical properties of violuric acid monohydrate are summarized in the
tables below for easy reference and comparison.

Table 1: General and Chemical Properties
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Property Value Reference(s)

Chemical Formula CaHsN30s [415]

Molar Mass 175.10 g/mol [2][5]

CAS Number 26351-19-9 [1][4][5]
5-(hydroxyimino)-1,3-

IUPAC Name _( y Y ) ) [5]
diazinane-2,4,6-trione hydrate
Alloxan-5-oxime monohydrate,

Synonyms 5-Isonitrosobarbituric acid [3][4]
monohydrate

Acidity (pKa) 4.7 [2]

Table 2: Physical Properties

Property Value Reference(s)
White to faint beige or off-white

Appearance ] [1112][3]
yellow crystalline powder

Melting Point 240-250 °C (decomposes) [11[3]

Solubility in Water

0.704 g/100 ml (20 °C)

[2]

Solubility in other solvents

Soluble in methanol and other

alcohols

[1](2]

Crystallographic Data

Violuric acid monohydrate has been the subject of crystallographic studies, which have

elucidated its molecular and crystal structure. At least two polymorphs have been identified.

The crystal system is typically reported as orthorhombic or monoclinic depending on the

polymorph. The molecule is noted to be entirely planar, with extensive hydrogen bonding

involving the water molecule.[5]

Table 3: Crystallographic Data for a Polymorph of Violuric Acid Monohydrate
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Parameter Value Reference
Crystal System Monoclinic [5]
Space Group P121/n1 [5]
a 7.862 A [5]
b 8.869 A [5]
c 9.479 A [5]
o 90.00° [5]
B 100.25° [5]
y 90.00° [5]
Z 4 [5]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the
characterization of violuric acid monohydrate.

Synthesis of Violuric Acid Monohydrate

This protocol describes the synthesis of violuric acid from barbituric acid.
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Click to download full resolution via product page

Caption: Synthesis workflow for violuric acid monohydrate.

Protocol:
» Preparation of Reactants:

o Dissolve a specific molar amount of barbituric acid in hot deionized water with stirring until

fully dissolved.
o Separately, prepare an aqueous solution of sodium nitrite.
e Formation of Sodium Violurate:

o To the hot solution of barbituric acid, add the sodium nitrite solution dropwise. The solution
will typically turn a deep purple, indicating the formation of sodium violurate.

o Acidification:

o Cool the reaction mixture and then acidify by slowly adding concentrated hydrochloric
acid. The color of the solution will change from purple to yellow-red.

» Precipitation and Isolation:
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o Cool the acidified solution in an ice bath to induce the precipitation of violuric acid
monohydrate.

o Collect the resulting off-white to yellowish precipitate by filtration.

o Purification:

o Wash the collected solid with a small amount of ice-cold deionized water to remove
impurities.

o Dry the purified violuric acid monohydrate crystals.

Single-Crystal X-ray Diffraction

This protocol outlines the general steps for determining the crystal structure of violuric acid
monohydrate.

Protocol:
e Crystal Growth:
o Dissolve purified violuric acid monohydrate in a minimal amount of hot distilled water.

o Allow the solution to cool slowly at room temperature. Large, colorless, octahedral crystals
suitable for X-ray diffraction should form.

o Data Collection:
o Mount a suitable single crystal on a goniometer head.

o Collect diffraction data at a controlled temperature (e.g., 150 K to reduce thermal motion)
using a diffractometer equipped with a suitable X-ray source (e.g., Mo Ka radiation).

e Structure Solution and Refinement:

o Process the collected diffraction data to determine the unit cell parameters and space
group.

o Solve the crystal structure using direct methods or Patterson methods.
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o Refine the structural model against the experimental data to obtain final atomic
coordinates, bond lengths, and angles.

Spectroscopic Analysis

Protocol:

e Sample Preparation: Prepare a KBr pellet by mixing a small amount of violuric acid
monohydrate with dry potassium bromide powder and pressing it into a transparent disk.

» Data Acquisition: Record the FT-IR spectrum in the range of 4000-400 cm~* using an FT-IR
spectrometer.

Protocol:

o Sample Preparation: Prepare a dilute aqueous solution of violuric acid monohydrate of a
known concentration (e.g., 0.0001 g/mL).

o Data Acquisition: Record the UV-Vis absorption spectrum from 200 to 700 nm using a UV-Vis
spectrophotometer, with a suitable solvent as a blank.

Thermal Analysis (TGA/DSC)

This protocol describes the simultaneous thermogravimetric analysis (TGA) and differential
scanning calorimetry (DSC) of violuric acid monohydrate.
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Caption: Workflow for thermal analysis of violuric acid monohydrate.

Protocol:

o Sample Preparation: Accurately weigh a small amount of violuric acid monohydrate
(typically 5-10 mg) into a suitable crucible (e.g., alumina).

 Instrument Setup: Place the sample in a simultaneous TGA/DSC instrument.

o Experimental Conditions:
o Atmosphere: Use an inert atmosphere, such as nitrogen, with a constant flow rate.
o Heating Rate: A typical heating rate is 10 °C/min.

o Temperature Range: Heat the sample from ambient temperature to a temperature above
its decomposition point (e.g., 300 °C).
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o Data Analysis:

o Analyze the TGA curve for mass loss events, corresponding to dehydration and
decomposition.

o Analyze the DSC curve for endothermic or exothermic peaks associated with phase
transitions, dehydration, and decomposition.

Tautomerism

In solution, violuric acid exists in tautomeric equilibrium between the isonitroso- and nitroso-
forms. This property is significant for its reactivity and complex formation.[2]

Caption: Tautomeric equilibrium of violuric acid in water.

Note: The placeholder images in the DOT script above should be replaced with actual chemical
structure diagrams of the isonitroso- and nitroso- forms for a complete representation.

Applications in Research and Development

Violuric acid monohydrate is primarily used as an analytical reagent for the
spectrophotometric detection of various cations, including cobalt, copper, and iron.[1] Its ability
to form distinctly colored complexes with metal ions makes it a valuable tool in analytical
chemistry.[1] It also serves as a redox mediator and has applications in the study of laccase
activity.[1] Furthermore, it is used as a pharmaceutical intermediate.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Characteristics of Violuric Acid Monohydrate]. BenchChem, [2025]. [Online PDF]. Available
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monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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